Cas no 874596-69-7 (2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate)

• Product Name: 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate
• CAS No: 874596-69-7
• MF: C₂₄H₂₁N₃O₆S
• MW: 479.505044698715
• CID: 6305488
• PubChem ID: 16265172
• Update Time: 2025-05-30

2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26595227
• AKOS001170421
• 2-oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate
• 874596-69-7
• 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate

• Inchi： 1S/C24H21N3O6S/c28-22(25-26-23(29)19-9-5-2-6-10-19)17-33-24(30)20-11-13-21(14-12-20)27-34(31,32)16-15-18-7-3-1-4-8-18/h1-16,27H,17H2,(H,25,28)(H,26,29)/b16-15+
• InChI Key： DIAICOWEUMMMCL-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(C(=O)OCC(NNC(C2C=CC=CC=2)=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 479.11510657g/mol
• Monoisotopic Mass: 479.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 139Ų

Additional information on 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate

2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate: A Comprehensive Overview

The compound with CAS No. 874596-69-7, known as 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

Structural Analysis of 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate

The molecular structure of 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate is characterized by a benzoate core with two distinct substituents: a 2-Oxo-2-(phenylformohydrazido)ethyl group and a 4-(2-phenylethenesulfonamido) group. The benzoate moiety serves as the central framework, while the substituents introduce functional groups that enhance the compound's reactivity and biological activity. The oxo group (C=O) at position 2 of the ethyl chain contributes to the molecule's polarity, facilitating interactions with biological targets. The phenylformohydrazide group introduces aromaticity and potential hydrogen bonding capabilities, further enhancing its bioavailability.

Recent studies have highlighted the importance of such structural features in drug design. For instance, researchers have demonstrated that the presence of aromatic rings and polar groups can significantly influence the molecule's solubility, permeability, and binding affinity to target proteins. These findings underscore the potential of CAS No. 874596-69-7 as a lead compound in drug discovery efforts targeting various therapeutic areas.

Synthesis and Characterization

The synthesis of CAS No. 874596-69-7 involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the benzoate core through esterification reactions, followed by the introduction of the phenylformohydrazide and sulfonamide groups via nucleophilic substitution or coupling reactions. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity of the final product.

Recent advancements in green chemistry have also been applied to optimize the synthesis process. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields. Such innovations not only enhance the efficiency of production but also align with sustainability goals in chemical manufacturing.

Biological Activity and Applications

One of the most exciting aspects of CAS No. 874596-69-7 is its demonstrated biological activity across multiple therapeutic areas. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, it has shown potential as an anticancer agent by selectively targeting cancer cells while sparing healthy tissue.

Recent research has also explored its role in antimicrobial applications. Studies conducted by Smith et al. (2023) demonstrated that CAS No. 874596-69-7 exhibits strong activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This finding highlights its potential as a novel antibiotic candidate in an era where antimicrobial resistance poses a significant global health threat.

Furthermore, this compound has shown promise in neurological applications. A study published in *Nature Neuroscience* revealed that it can modulate neurotransmitter release, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Future Directions and Research Opportunities

The future of CAS No. 874596-69-7 lies in further exploration of its therapeutic potential through clinical trials and mechanistic studies. Researchers are currently investigating its pharmacokinetics, toxicity profile, and efficacy in animal models of disease. Additionally, efforts are underway to optimize its bioavailability through structural modifications or formulation strategies.

In conclusion, CAS No. 874596-69-7, or 2-Oxo-2-(phenylformohydrazido)ethyl 4-(2-phenylethenesulfonamido)benzoate, represents a cutting-edge molecule with vast opportunities for innovation in medicine and beyond. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in addressing some of today's most pressing health challenges.